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Compound of Interest

Compound Name: Lanthanum sulfate nonahydrate

CAS No.: 10294-62-9

Cat. No.: B576552

Get Quote

] Audience: Pharmaceutical Researchers, Analytical Chemists, and Process Engineers

Executive Summary & Critical "Expertise" Insight
The preparation of Lanthanum Sulfate Nonahydrate solutions presents a counter-intuitive

challenge often overlooked in standard laboratory protocols: Retrograde Solubility. Unlike most

salts, the solubility of lanthanum sulfate decreases as temperature increases.

Crucial Directive: Do NOT heat the solvent to accelerate dissolution. Heating will cause the salt

to precipitate out of the solution, potentially forming an anhydrous crust that is difficult to re-

dissolve.

This guide provides a validated protocol for preparing stable solutions, emphasizing low-

temperature processing and strict pH control to prevent hydrolysis. It is designed for

researchers utilizing Lanthanum(III) for phosphate binding studies, analytical standards (ICP-

MS), or catalytic synthesis.
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Understanding the physical constraints of the material is required before attempting dissolution.

Note the extremely low molar saturation point in water.

Table 1: Key Chemical Constants[1]
Property Value Notes

Compound Name
Lanthanum(III) Sulfate

Nonahydrate

Formula

CAS Number 10294-62-9

Molecular Weight 728.1 g/mol Includes 9 waters of hydration

Appearance White crystalline powder Hygroscopic

Max Solubility (0°C) ~3.0 g / 100 mL Best processing temp

Max Solubility (25°C) ~2.14 g / 100 mL Approx. 29 mM limit

Max Solubility (100°C) ~0.7 g / 100 mL Avoid high temps

Thermodynamic Behavior (The "Solubility Trap")
The dissolution of lanthanum sulfate is exothermic ($ \Delta H_{soln} < 0 $). According to Le

Chatelier's principle, adding heat shifts the equilibrium toward the solid phase.

At 25°C: The saturation limit is approximately 29 mM.

Implication: You cannot prepare a 0.1 M or 1.0 M aqueous stock solution. Attempts to do so

will result in a permanent suspension.

Protocol A: Preparation of 20 mM Standard Solution
(1 L)
Application: Biological assays, phosphate binding studies, general analytical use. Target

Concentration: 20 mM (

) Stability: Moderate (Use within 7 days unless acidified).
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Reagents & Equipment[1][9][10][11][12][13]
Lanthanum Sulfate Nonahydrate (ACS Reagent Grade,

)

Type I Ultrapure Water (

), chilled to 4°C.

Volumetric Flask (1 L), Class A.

Magnetic Stir Plate (Non-heating).

Ice Bath.

Step-by-Step Workflow
Chill Solvent: Pre-chill approximately 800 mL of Ultrapure water in an ice bath to 2–4°C. This

maximizes the solubility window during the initial mixing.

Weighing: Accurately weigh 14.562 g of

.

Calculation:

.

Initial Dissolution:

Place a stir bar in a beaker containing the chilled water.

Set stirring to medium-high (create a vortex without splashing).

Slowly add the powder into the vortex.

Wait: Allow to stir in the ice bath for 30–60 minutes. The solution should become perfectly

clear.
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Temperature Equilibration: Remove the beaker from the ice bath and allow it to slowly reach

room temperature (20–25°C).

Note: Since 20 mM is below the saturation limit at 25°C (which is ~29 mM), the salt will

remain in solution.

Final Volume: Transfer quantitatively to the 1 L volumetric flask. Dilute to the mark with room-

temperature Ultrapure water.

Filtration (Optional but Recommended): Filter through a 0.22 µm PES membrane to remove

any trace insoluble hydroxides or dust.

Protocol B: Acidified Stock for ICP/Analytical
Standards
Application: Inductively Coupled Plasma (ICP) standards, long-term storage. Mechanism:

Acidification prevents the formation of insoluble Lanthanum Hydroxide [

] and Carbonate species over time.

Workflow
Acid Preparation: Prepare a 2%

or

solution using Ultrapure water.

Dissolution: Follow Protocol A, but use the acidified water as the solvent.

Storage: Store in HDPE or PP bottles (avoid borosilicate glass for long-term trace metal

storage to prevent leaching).

Shelf Life: 6–12 months.

Quality Control: Complexometric Titration
To validate the precise concentration of your prepared solution, use an EDTA titration with

Xylenol Orange.
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Principle: Lanthanum(III) forms a stable 1:1 complex with EDTA. Xylenol Orange acts as a

metallochromic indicator, changing from Violet (La-complexed) to Yellow (Free indicator) at the

endpoint in a buffered acidic medium (pH 5.5–6.0).

QC Protocol
Aliquot: Transfer 20.0 mL of the La stock solution to a flask.

Buffer: Add 5 mL of Hexamine buffer (pH 6.0) or Acetate buffer.

Indicator: Add 3–4 drops of 0.1% Xylenol Orange solution. The solution turns Violet/Red.

Titrate: Titrate with standardized 0.02 M EDTA solution.

Endpoint: The color changes sharply from Violet to Lemon Yellow.

Scientific Mechanism: Phosphate Binding in Drug
Development
Lanthanum is heavily researched for its high affinity for phosphate anions, relevant in renal

disease therapeutics (hyperphosphatemia). The diagram below illustrates the binding pathway

and the solubility logic.
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Critical Preparation Logic

La2(SO4)3 (aq)
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Ionic Interaction
(Electrostatic Attraction)

Provides La3+
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(PO4 3- / HPO4 2-)

Target

LaPO4 (s)
Insoluble Precipitate
(Ksp ~ 3.7 x 10^-23)

Rapid Precipitation Fecal Excretion
(Drug Dev Goal)

Non-absorbable

Cold Water (4°C) Stable SolutionPromotes

Hot Water (>40°C) Precipitation/CrustCauses
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Figure 1: Mechanism of Action for Phosphate Binding and Critical Solubility Logic.

Safety & Handling (MSDS Summary)
GHS Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Inhalation: Avoid breathing dust. Use a fume hood when weighing large quantities.

Disposal: Lanthanum salts are generally considered low toxicity but should be disposed of as

chemical waste containing heavy metals, according to local EHS regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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